Cas no 80881-41-0 (5(2H)-Thiazolone, 2,2,4-trimethyl-, oxime)

5(2H)-Thiazolone, 2,2,4-trimethyl-, oxime structure
80881-41-0 structure
Product name:5(2H)-Thiazolone, 2,2,4-trimethyl-, oxime
CAS No:80881-41-0
MF:C6H10N2OS
MW:158.221399784088
CID:704882
PubChem ID:137156411

5(2H)-Thiazolone, 2,2,4-trimethyl-, oxime Chemical and Physical Properties

Names and Identifiers

    • 5(2H)-Thiazolone, 2,2,4-trimethyl-, oxime
    • 2,2,4-trimethyl-5-nitroso-3H-1,3-thiazole
    • 80881-41-0
    • 2,2,4-Trimethyl-5-nitroso-2,3-dihydro-1,3-thiazole
    • DTXSID50575334
    • Inchi: InChI=1S/C6H10N2OS/c1-4-5(8-9)10-6(2,3)7-4/h9H,1-3H3/b8-5-
    • InChI Key: YZWDDYXHYXGRQI-YVMONPNESA-N
    • SMILES: CC1=NC(SC1=NO)(C)C

Computed Properties

  • Exact Mass: 158.05138412g/mol
  • Monoisotopic Mass: 158.05138412g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 208
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 70.2Ų

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